1-ethyl-2-methyl-4-((3-(2,2,2-trifluoroethoxy)azetidin-1-yl)sulfonyl)-1H-imidazole

• IUPAC Name: 1-ethyl-2-methyl-4-[3-(2,2,2-trifluoroethoxy)azetidin-1-yl]sulfonylimidazole
• InChI: InChI=1S/C11H16F3N3O3S/c1-3-16-6-10(15-8(16)2)21(18,19)17-4-9(5-17)20-7-11(12,13)14/h6,9H,3-5,7H2,1-2H3
• InChI Key: SDQNOYDOKUSBRW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(N=C1C)S(=O)(=O)N2CC(C2)OCC(F)(F)F
• Molecular Formula: C11H16F3N3O3S
• Molecular Weight: 327.33 g/mol

Description

1-ethyl-2-methyl-4-((3-(2,2,2-trifluoroethoxy)azetidin-1-yl)sulfonyl)-1H-imidazole is a useful research compound. Its molecular formula is C11H16F3N3O3S and its molecular weight is 327.32. The purity is usually 95%.
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Scientific Research Applications

Efficient Diazotransfer Reagents

Imidazole-based compounds, such as imidazole-1-sulfonyl azide hydrochloride, have been explored for their potential as efficient diazotransfer reagents. These reagents facilitate the conversion of primary amines into azides and activated methylene substrates into diazo compounds, highlighting their utility in organic synthesis and the development of pharmaceuticals and agrochemicals (Goddard-Borger & Stick, 2007).

Antibacterial Activity

Research on imidazole derivatives has demonstrated their potential as antibacterial agents. For instance, novel heterocyclic compounds containing a sulfonamido moiety have been synthesized, targeting the development of new antibacterial agents. These compounds showed high activities against various bacteria, indicating their relevance in addressing bacterial resistance (Azab, Youssef, & El-Bordany, 2013).

Electrochemical Applications

Imidazole-based ionic liquids, such as 1-ethyl-3-methylimidazolium bis (nonafluorobutane-1-sulfonyl imidate), have been synthesized and evaluated for their application in energy storage devices like lithium-ion batteries. These nonaqueous liquid electrolytes exhibit high electrical conductivity and a wide electrochemical stability window, making them promising candidates for high-performance lithium-ion batteries (Karuppasamy et al., 2020).

Green Chemistry and Catalysis

Imidazole-based compounds also serve as catalysts in green chemistry applications. For example, 1-methyl-3-(2-(sulfooxy)ethyl)-1H-imidazol-3-ium thiocyanate has been used as a Brønsted acidic ionic liquid for the regioselective thiocyanation of aromatic and heteroaromatic compounds, offering a green and efficient approach to thiocyanate synthesis (Sajjadifar et al., 2014).

Synthesis of Antiulcer Agents

Imidazole derivatives have been synthesized as potential antisecretory and cytoprotective antiulcer agents. While some compounds did not display significant antisecretory activity, they demonstrated good cytoprotective properties, underscoring their potential in developing treatments for ulcerative conditions (Starrett et al., 1989).